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Compound of Interest

Compound Name: Erbium(III) nitrate pentahydrate

Cat. No.: B592744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the purity and assay

information for Erbium(III) nitrate pentahydrate (Er(NO₃)₃·5H₂O). This document outlines

typical purity specifications, impurity profiles, and detailed experimental methodologies for the

accurate determination of its quality, catering to the stringent requirements of research,

development, and pharmaceutical applications.

Purity and Impurity Specifications
Erbium(III) nitrate pentahydrate is commercially available in various purity grades. High-purity

grades are essential for applications in optical fibers, lasers, and as precursors for advanced

materials. The purity is typically stated on a trace metals basis, indicating the total

concentration of metallic impurities.

Table 1: Typical Purity and Assay Specifications for Erbium(III) Nitrate Pentahydrate
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Parameter Specification Notes

Purity (Trace Metals Basis) ≥99.9% to ≥99.99%

The percentage indicates the

purity with respect to other

metal impurities.[1][2]

Assay (as Er) 33% to 39%

This range corresponds to the

theoretical erbium content in

the pentahydrate form.[3]

Assay (as TREO) >39.5% to >40%

Total Rare Earth Oxides,

indicating the content of

erbium and other rare earth

oxides.

Appearance
Pink crystalline powder or

crystals

A characteristic physical

property of the compound.[3]

Solubility Soluble in water and alcohol

Important for solution-based

applications and analytical

sample preparation.

Table 2: Common Impurity Profile for High-Purity Erbium(III) Nitrate Pentahydrate (99.9%

Trace Metals Basis)
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Impurity
Maximum Concentration
(ppm)

Analytical Technique

Other Rare Earth Elements (as

oxides)

Dysprosium (Dy₂O₃) <500 ICP-MS/OES

Holmium (Ho₂O₃) <500 ICP-MS/OES

Thulium (Tm₂O₃) <500 ICP-MS/OES

Ytterbium (Yb₂O₃) <500 ICP-MS/OES

Yttrium (Y₂O₃) <500 ICP-MS/OES

Non-Rare Earth Elements

Iron (Fe) <10 ICP-MS/OES

Calcium (Ca) <50 ICP-MS/OES

Silicon (Si) <20 ICP-MS/OES

Chloride (Cl⁻) <50 Ion Chromatography

Heavy Metals (as Pb) <5 ICP-MS

Experimental Protocols
Accurate determination of the purity and assay of Erbium(III) nitrate pentahydrate is critical

for quality control. The following are detailed methodologies for key analytical procedures.

Assay of Erbium Content by Complexometric EDTA
Titration
This method determines the amount of erbium in the sample by titrating it with a standardized

solution of ethylenediaminetetraacetic acid (EDTA).

Principle: Erbium(III) ions form a stable, water-soluble complex with EDTA. The endpoint of the

titration is detected using a metallochromic indicator, which changes color when all the free

Erbium(III) ions have been complexed by EDTA.
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Reagents and Equipment:

Standardized 0.05 M EDTA solution

Xylenol Orange indicator solution

Hexamethylenetetramine (hexamine) buffer (pH ~5.5)

Deionized water

Analytical balance

Burette, pipette, and other standard laboratory glassware

Procedure:

Sample Preparation: Accurately weigh approximately 0.5 g of Erbium(III) nitrate
pentahydrate and dissolve it in 100 mL of deionized water in a 250 mL conical flask.

Buffering: Add hexamine buffer to the solution to adjust the pH to approximately 5.5. This pH

is crucial for the stability of the Erbium-EDTA complex and the color change of the indicator.

Indicator Addition: Add 2-3 drops of Xylenol Orange indicator solution. The solution will turn a

reddish-purple color in the presence of free Erbium(III) ions.

Titration: Titrate the solution with the standardized 0.05 M EDTA solution. The endpoint is

reached when the color of the solution changes from reddish-purple to a clear yellow.

Calculation: The percentage of erbium in the sample can be calculated using the following

formula:

Where:

V_EDTA is the volume of EDTA solution used in liters.

M_EDTA is the molarity of the EDTA solution.

AW_Er is the atomic weight of Erbium (167.26 g/mol ).
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W_sample is the weight of the sample in grams.

Determination of Trace Metal Impurities by Inductively
Coupled Plasma-Mass Spectrometry (ICP-MS)
ICP-MS is a highly sensitive technique used to determine the concentration of trace and ultra-

trace elemental impurities.

Principle: The sample is introduced into an argon plasma, which ionizes the atoms. The

resulting ions are then passed through a mass spectrometer, which separates them based on

their mass-to-charge ratio. The detector measures the intensity of each ion, which is

proportional to the concentration of that element in the original sample.

Reagents and Equipment:

High-purity nitric acid (for sample digestion and matrix matching)

Multi-element standard solutions for calibration

Deionized water (18.2 MΩ·cm)

ICP-MS instrument

Procedure:

Sample Preparation: Accurately weigh a small amount of the Erbium(III) nitrate
pentahydrate sample (e.g., 0.1 g) and dissolve it in a solution of 2% high-purity nitric acid in

deionized water. Dilute the sample to a suitable concentration for ICP-MS analysis (typically

in the parts-per-billion range).

Instrument Calibration: Prepare a series of calibration standards containing known

concentrations of the elements to be analyzed. The matrix of the standards should be

matched to the sample matrix (i.e., 2% nitric acid) to minimize matrix effects.

Analysis: Aspirate the prepared sample and calibration standards into the ICP-MS. The

instrument will measure the ion intensities for each element of interest.
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Data Processing: A calibration curve is generated from the standard solutions. The

concentrations of the impurities in the sample are then determined by comparing their ion

intensities to the calibration curve.

Visualizations
Quality Control Workflow
The following diagram illustrates a typical workflow for the quality control analysis of Erbium(III)
nitrate pentahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. netl.doe.gov [netl.doe.gov]

2. Erbium(III) nitrate 99.9 trace metals 10031-51-3 [sigmaaldrich.com]

3. analytik-jena.ru [analytik-jena.ru]

To cite this document: BenchChem. [Erbium(III) Nitrate Pentahydrate: A Technical Guide to
Purity and Assay]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592744#erbium-iii-nitrate-pentahydrate-purity-and-
assay-information]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b592744?utm_src=pdf-body-img
https://www.benchchem.com/product/b592744?utm_src=pdf-custom-synthesis
https://www.netl.doe.gov/sites/default/files/netl-file/Rare-Earth-Trace-Bulk-Elemental-Analysis-ICP-MS-Topical-Report-4-14-2016.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/298166
https://www.analytik-jena.ru/fileadmin/content/pdf_analytical_instrumentation/ICP/ICP-OS/AppNote_ICP_techniques_in_REE_analysis_en.pdf
https://www.benchchem.com/product/b592744#erbium-iii-nitrate-pentahydrate-purity-and-assay-information
https://www.benchchem.com/product/b592744#erbium-iii-nitrate-pentahydrate-purity-and-assay-information
https://www.benchchem.com/product/b592744#erbium-iii-nitrate-pentahydrate-purity-and-assay-information
https://www.benchchem.com/product/b592744#erbium-iii-nitrate-pentahydrate-purity-and-assay-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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